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Compound of Interest

Compound Name: 5-Aminopyridine-2-carboxylic acid

Cat. No.: B014829 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed procedures for the safe disposal of 5-Aminopyridine-2-
carboxylic acid, ensuring compliance and minimizing risk.

Hazard and Safety Information
5-Aminopyridine-2-carboxylic acid is a chemical compound that requires careful handling.

The following table summarizes its key hazard information.
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Hazard Classification GHS Hazard Statement Precautionary Statement

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264: Wash skin thoroughly

after handling.[1] P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Skin Irritation (Category 2) H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[1] P332 + P313: If skin

irritation occurs: Get medical

advice/attention.[1]

Eye Irritation (Category 2)
H319: Causes serious eye

irritation

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1] P337 +

P313: If eye irritation persists:

Get medical advice/attention.

[1]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1] P271: Use only outdoors

or in a well-ventilated area.

P304 + P340: IF INHALED:

Remove to fresh air and keep

at rest in a position

comfortable for breathing.[1]

P312: Call a POISON
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CENTER or doctor if you feel

unwell.[1]

Disposal Protocol
The primary directive for the disposal of 5-Aminopyridine-2-carboxylic acid is to adhere to

local, state, and federal regulations.[2] This typically involves disposal as hazardous waste.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE:

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Lab coat

Closed-toe shoes

Step 2: Waste Collection

Solid Waste: Collect dry, unused 5-Aminopyridine-2-carboxylic acid and any materials

contaminated with it (e.g., weighing paper, contaminated paper towels) in a designated,

properly labeled hazardous waste container.[3] The container should be made of a

compatible material and have a secure lid.

Solutions: Collect solutions of 5-Aminopyridine-2-carboxylic acid in a designated, labeled

hazardous waste container for liquid chemical waste. Do not mix with incompatible waste

streams.

Contaminated Labware: Decontaminate glassware by rinsing with a suitable solvent. The

rinsate should be collected as hazardous waste. Disposable labware that cannot be

decontaminated should be disposed of as solid hazardous waste.

Step 3: Labeling and Storage
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Clearly label the hazardous waste container with the full chemical name: "5-Aminopyridine-
2-carboxylic acid" and the appropriate hazard warnings (e.g., "Toxic," "Irritant").

Store the waste container in a designated satellite accumulation area that is secure and

away from incompatible materials.[3][4] The storage area should be cool, dry, and well-

ventilated.[1][3]

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

The disposal must be conducted by a licensed waste disposal company.[2]

Important Considerations:

Do Not dispose of 5-Aminopyridine-2-carboxylic acid down the drain.[1][2]

Do Not dispose of 5-Aminopyridine-2-carboxylic acid in the regular trash.

In case of a spill, contain the spill, prevent it from entering waterways, and clean it up using

an inert absorbent material.[1] The collected material should be placed in a sealed container

for disposal as hazardous waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Aminopyridine-2-carboxylic acid.
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Caption: Disposal workflow for 5-Aminopyridine-2-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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